Cas no 1806950-87-7 (2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde
• CAS No: 1806950-87-7
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877261
• Update Time: 2025-07-23

2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-7-2-5(4-14)6(3-12)13-8(7)9(10)11/h2,4,9H,1H3
• InChI Key： JTFFDFPMYHCURG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(C#N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde

Research Briefing on 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS: 1806950-87-7)

2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde (CAS: 1806950-87-7) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals.

The structural features of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde, including the difluoromethyl and cyano groups, contribute to its reactivity and versatility in organic synthesis. These functional groups enable the compound to participate in various chemical transformations, such as nucleophilic additions and cyclization reactions, making it a valuable precursor for the construction of complex heterocyclic systems. Researchers have leveraged these properties to design and synthesize compounds with enhanced biological activity.

Recent publications have explored the use of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde in the development of kinase inhibitors. Kinases are a prominent target in cancer therapy, and the ability to modulate their activity with high specificity is a key focus of medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinase isoforms, suggesting its potential as a scaffold for anticancer drug candidates. Further optimization of these derivatives is underway to improve their pharmacokinetic properties.

In addition to its applications in drug discovery, this compound has also been investigated for its role in agrochemical research. The difluoromethyl group, in particular, is known to enhance the bioactivity and metabolic stability of agrochemicals. Recent work has shown that 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde can be used to synthesize herbicides with improved efficacy and environmental safety profiles. These findings underscore the compound's dual utility in both human health and agricultural sciences.

The synthesis of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde has been optimized in recent years to achieve higher yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing the environmental impact of its synthesis. These improvements are critical for scaling up production to meet the growing demand for this intermediate in both academic and industrial settings.

Looking ahead, the continued exploration of 2-Cyano-6-(difluoromethyl)-5-methoxypyridine-3-carboxaldehyde and its derivatives holds promise for uncovering new therapeutic and agrochemical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the potential of this versatile compound. Future research directions may include the development of targeted delivery systems and the investigation of its mechanism of action at the molecular level.